Cas no 3484-90-0 (3-ethyl-1,3-thiazolidine-2-thione)

• Product Name: 3-ethyl-1,3-thiazolidine-2-thione
• CAS No: 3484-90-0
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 882864
• PubChem ID: 275652
• Update Time: 2025-04-19

3-ethyl-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1,3-thiazolidine-2-thione
• 3-ethyl-2-thiazolidinethione
• 3-Ethylthiazolidin-2-thion
• 3-ethyl-thiazolidine-2-thione
• AC1L5I4C
• AG-K-68507
• AR-1F3030
• CTK4H3152
• N-Aethylthiazolin-2-thion
• NSC122618

• Inchi： 1S/C5H9NS2/c1-2-6-3-4-8-5(6)7/h2-4H2,1H3
• InChI Key： GJLYXIHUCPAYSZ-UHFFFAOYSA-N
• SMILES： S1C(N(CC)CC1)=S

Computed Properties

• Exact Mass: 147.01777
• Monoisotopic Mass: 147.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24
• LogP: 1.27790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones